molecular formula C13H16N6O2 B8752763 6-Ethyl-5-[4-(methylamino)-3-nitrophenyl]pyrimidine-2,4-diamine CAS No. 118344-67-5

6-Ethyl-5-[4-(methylamino)-3-nitrophenyl]pyrimidine-2,4-diamine

Cat. No.: B8752763
CAS No.: 118344-67-5
M. Wt: 288.31 g/mol
InChI Key: UEBWOKUSTFIFOC-UHFFFAOYSA-N
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Description

6-Ethyl-5-[4-(methylamino)-3-nitrophenyl]pyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C13H16N6O2 and its molecular weight is 288.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

118344-67-5

Molecular Formula

C13H16N6O2

Molecular Weight

288.31 g/mol

IUPAC Name

6-ethyl-5-[4-(methylamino)-3-nitrophenyl]pyrimidine-2,4-diamine

InChI

InChI=1S/C13H16N6O2/c1-3-8-11(12(14)18-13(15)17-8)7-4-5-9(16-2)10(6-7)19(20)21/h4-6,16H,3H2,1-2H3,(H4,14,15,17,18)

InChI Key

UEBWOKUSTFIFOC-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C(=NC(=N1)N)N)C2=CC(=C(C=C2)NC)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 2,4-Diamino-5-(4-chloro-3-nitro phenyl)-6-ethylpyrimidine (nitropyrimethamine) (10 g) in aqueous methylamine solution (40%; 200 ml) was refluxed for 48 hours with the further addition of methylamine solution (100 ml) after 24 hours and 36 hours. An orange colour slowly developed and the consumption of starting material was monitored by t.l.c. After cooling and dilution with water, the crystalline product was collected and recrystallized from aqueous DMF to yield orange prisms of 2,4-Diamino-5-(4-methylamino-3-nitrophenyl)-6-ethylpyrimidine (9.0 g. 92%), m.p. 262°-265° C. (Elemental analysis: C, 53.9; H, 5.9; N, 29.3%; calculated: C, 54.2; H, 5.6; N, 29.2%).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two

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